Cas no 1797072-47-9 (ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate)

Ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate is a heterocyclic compound featuring a fused indole-pyridazinone core linked to a thiazole carboxylate moiety. This structure imparts potential biological activity, particularly in medicinal chemistry applications, due to its multifunctional pharmacophore. The presence of both electron-rich indole and hydrogen-bond-accepting pyridazinone groups enhances its binding affinity to diverse biological targets. The thiazole ring further contributes to stability and bioavailability. This compound is of interest for research in drug discovery, particularly as a scaffold for kinase inhibitors or enzyme modulators. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel therapeutic agents.

ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate structure

1797072-47-9 structure

Product Name:ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate

CAS No:1797072-47-9

MF:C₂₀H₁₇N₅O₄S

MW:423.445082426071

CID:5817485

PubChem ID:71805305

Update Time:2025-05-22

ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- NTFAFNRMWTWWNZ-UHFFFAOYSA-N
- ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate
- ethyl 2-[[2-(3-indol-1-yl-6-oxopyridazin-1-yl)acetyl]amino]-1,3-thiazole-4-carboxylate
- 1797072-47-9
- ethyl 2-(2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)acetamido)thiazole-4-carboxylate
- AKOS024557724
- F6428-0182
- Inchi： 1S/C20H17N5O4S/c1-2-29-19(28)14-12-30-20(21-14)22-17(26)11-25-18(27)8-7-16(23-25)24-10-9-13-5-3-4-6-15(13)24/h3-10,12H,2,11H2,1H3,(H,21,22,26)
- InChI Key： NTFAFNRMWTWWNZ-UHFFFAOYSA-N
- SMILES： S1C=C(C(OCC)=O)N=C1NC(CN1N=C(N2C3=C(C=CC=C3)C=C2)C=CC1=O)=O

Computed Properties

Exact Mass: 423.10012521g/mol
Monoisotopic Mass: 423.10012521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 758
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 134Å²

ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate Pricemore >>

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Life Chemicals	F6428-0182-2μmol	ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate	1797072-47-9	2μmol	$57.0	2023-09-09
Life Chemicals	F6428-0182-5μmol	ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate	1797072-47-9	5μmol	$63.0	2023-09-09
Life Chemicals	F6428-0182-10μmol	ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate	1797072-47-9	10μmol	$69.0	2023-09-09
Life Chemicals	F6428-0182-1mg	ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate	1797072-47-9	1mg	$54.0	2023-09-09
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Life Chemicals	F6428-0182-3mg	ethyl 2-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}-1,3-thiazole-4-carboxylate	1797072-47-9	3mg	$63.0	2023-09-09
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